Cas no 1242901-50-3 (2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1242901-50-3
• MF: C₂₃H₂₁FN₄OS
• MW: 420.502446889877
• CID: 5434017
• Update Time: 2025-05-22

2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one
• 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C23H21FN4OS/c1-15-5-4-6-16(13-15)17-14-30-21-20(17)25-23(26-22(21)29)28-11-9-27(10-12-28)19-8-3-2-7-18(19)24/h2-8,13-14H,9-12H2,1H3,(H,25,26,29)
• InChI Key： PLXOVJCPVGGTGM-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC=CC=C3F)CC2)=NC(=O)C2SC=C(C3=CC=CC(C)=C3)C=2N1

Computed Properties

• Exact Mass: 420.142
• Monoisotopic Mass: 420.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1242901-50-3)

2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1242901-50-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This thienopyrimidinone derivative exhibits unique structural features, including a fluorophenylpiperazine moiety and a methylphenyl group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, given its structural similarity to known bioactive molecules.

The compound's molecular formula is C₂₃H₂₁FN₄OS, with a molecular weight of 420.50 g/mol. Its thieno[3,2-d]pyrimidin-4-one core structure is a privileged scaffold in medicinal chemistry, often associated with diverse biological activities. The presence of the 2-fluorophenylpiperazine group enhances its potential for central nervous system (CNS) targeting, while the 3-methylphenyl substitution may influence its pharmacokinetic properties. Recent studies suggest that derivatives of this class may have implications in addressing neurodegenerative disorders and psychiatric conditions, topics of high interest in current biomedical research.

From a synthetic chemistry perspective, 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one represents an interesting challenge for organic synthesis optimization. The construction of its thienopyrimidine core typically involves multi-step procedures, with key steps including cyclocondensation reactions and N-alkylation of the piperazine moiety. Researchers are exploring more efficient synthetic routes to this compound, as evidenced by recent publications in green chemistry journals focusing on atom-economical approaches.

In the context of drug discovery trends, this compound falls into the category of small molecule therapeutics with potential target selectivity. Computational studies using molecular docking and QSAR modeling have predicted favorable interactions with certain protein targets, though experimental validation is ongoing. The fluorine atom in its structure is particularly noteworthy, as fluorinated compounds continue to dominate approximately 30% of newly approved drugs, according to recent pharmaceutical industry reports.

The physicochemical properties of CAS 1242901-50-3 suggest moderate lipophilicity (predicted logP ~3.5), which may influence its membrane permeability and blood-brain barrier penetration characteristics. These properties are crucial for researchers investigating its potential as a CNS drug candidate. Current ADMET predictions indicate acceptable metabolic stability, though experimental pharmacokinetic studies would be necessary for full characterization.

From a commercial perspective, 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-one is available from specialty chemical suppliers as a research-grade compound, typically with purity ≥95% by HPLC. The global market for such pharmaceutical intermediates has been growing steadily, driven by increased R&D investment in precision medicine and targeted therapies. Pricing and availability may vary depending on scale and supplier, with current lead times typically ranging from 4-8 weeks for custom synthesis.

Recent patent literature reveals growing interest in thienopyrimidinone derivatives similar to this compound, particularly for applications in neurological drug development and oncological research. While CAS 1242901-50-3 itself may not yet be in clinical trials, its structural features make it a valuable lead compound for medicinal chemistry optimization programs. Researchers are particularly interested in exploring its potential as a multi-target directed ligand, given the increasing popularity of this approach in addressing complex diseases.

Handling and storage recommendations for this compound follow standard laboratory protocols for research chemicals. It should be stored at -20°C under inert atmosphere for long-term preservation, with appropriate personal protective equipment used during handling. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed when working with any laboratory reagent.

The analytical characterization of 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one typically involves HPLC purity analysis, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. Advanced techniques such as X-ray crystallography may be employed to determine its solid-state conformation, which can be valuable information for structure-activity relationship studies.

Future research directions for this compound may include exploration of its biological activity profile through high-throughput screening, optimization of its drug-like properties through medicinal chemistry, and investigation of its potential in combination therapies. As the pharmaceutical industry continues to focus on personalized medicine approaches, compounds with such specific structural features are likely to remain important tools in drug discovery pipelines.